Cas no 214839-73-3 (4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one)

4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one structure
214839-73-3 structure
Product Name:4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
CAS No:214839-73-3
MF:C6H11N3O
MW:141.171040773392
MDL:MFCD06653442
CID:1065537
PubChem ID:4715331
Update Time:2025-09-22

4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-aminoethyl)-1,2-dihydro-5-methyl-3H-Pyrazol-3-one
    • 4-(2-Aminoethyl)-5-methyl-1,2-dihydro-3h-pyrazol-3-one
    • 4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
    • BBL021077
    • AKOS001476893
    • DB-137069
    • 214839-73-3
    • SY040471
    • DS-8384
    • Y10622
    • SCHEMBL15318187
    • CS-0153462
    • 4-(2-aminoethyl)-5-methyl-1,2-dihydropyrazol-3-one
    • CHEMBL4527979
    • MFCD06653442
    • STK893783
    • 4-(2-Aminoethyl)-5-methylpyrazol-3(2H)-one
    • 4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
    • MDL: MFCD06653442
    • Inchi: 1S/C6H11N3O/c1-4-5(2-3-7)6(10)9-8-4/h2-3,7H2,1H3,(H2,8,9,10)
    • InChI Key: GTTHJSHNPZUIAV-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)NN1)CCN

Computed Properties

  • Exact Mass: 141.09000
  • Monoisotopic Mass: 141.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 74.93000
  • LogP: 0.62520

4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A595558-10mg
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
214839-73-3
10mg
$ 50.00 2022-06-08
TRC
A595558-50mg
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
214839-73-3
50mg
$ 210.00 2022-06-08
TRC
A595558-100mg
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
214839-73-3
100mg
$ 320.00 2022-06-08
Chemenu
CM187983-5g
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
214839-73-3 95%+
5g
$122 2024-07-18
Chemenu
CM187983-25g
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
214839-73-3 95%+
25g
$438 2024-07-18
abcr
AB383077-1 g
4-(2-Aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one; .
214839-73-3
1g
€123.60 2023-04-25
abcr
AB383077-5 g
4-(2-Aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one; .
214839-73-3
5g
€202.60 2023-04-25
Chemenu
CM187983-5g
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
214839-73-3 95%
5g
$183 2021-08-05
Chemenu
CM187983-10g
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
214839-73-3 95%
10g
$318 2021-08-05
Chemenu
CM187983-25g
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
214839-73-3 95%
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$611 2021-08-05
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